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Compound of Interest

Compound Name: Toxiferine

Cat. No.: B1239995 Get Quote

Disclaimer: The following information is provided for guidance purposes only and is based on

the known hazardous properties of Toxiferine and general best practices for handling highly

potent compounds. A formal Safety Data Sheet (SDS) for Toxiferine is not readily available. All

researchers, scientists, and drug development professionals must conduct a thorough, site-

specific risk assessment before handling this substance and consult with their institution's

Environmental Health and Safety (EHS) department.

General Information
Toxiferine is a highly potent, naturally occurring alkaloid and a powerful neuromuscular

blocking agent.[1][2] It acts as a competitive antagonist of nicotinic acetylcholine receptors at

the neuromuscular junction.[3] Historically, it has been used as an arrow poison.[1] Due to its

extreme toxicity, all handling and disposal procedures must be conducted with the utmost care

and adherence to stringent safety protocols.

Table 1: Chemical and Physical Properties of Toxiferine
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Property Value Source

Molecular Formula C₄₀H₄₆N₄O₂²⁺ [1][3]

Molar Mass 614.834 g/mol [1]

Appearance Crystalline solid [4]

Solubility Soluble in water [4]

Hazard Identification and Classification
Toxiferine is one of the most toxic plant alkaloids known.[1] Ingestion is not the primary route

of exposure as it is poorly absorbed orally; however, parenteral exposure (e.g., through

injection, absorption through broken skin, or inhalation of aerosols) is extremely dangerous and

can be fatal.[1] The primary toxic effect is paralysis of skeletal muscles, including the

respiratory muscles, which can lead to death by asphyxiation.[1]

Table 2: GHS Hazard Classification (Assumed)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 1 H300: Fatal if swallowed

Acute Toxicity, Dermal Category 1 H310: Fatal in contact with skin

Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled

Specific Target Organ Toxicity Category 1
H370: Causes damage to

organs (nervous system)

Note: This classification is assumed based on the known high toxicity of Toxiferine and is not

from a formal regulatory source.

Safe Handling Procedures
Due to its high toxicity, Toxiferine should only be handled in a designated area by trained

personnel who are fully aware of the risks and emergency procedures.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Toxiferine
https://pubchem.ncbi.nlm.nih.gov/compound/Toxiferine
https://en.wikipedia.org/wiki/Toxiferine
https://www.drugfuture.com/chemdata/toxiferine-i.html
https://www.drugfuture.com/chemdata/toxiferine-i.html
https://www.benchchem.com/product/b1239995?utm_src=pdf-body
https://en.wikipedia.org/wiki/Toxiferine
https://en.wikipedia.org/wiki/Toxiferine
https://en.wikipedia.org/wiki/Toxiferine
https://www.benchchem.com/product/b1239995?utm_src=pdf-body
https://www.benchchem.com/product/b1239995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.1 Engineering Controls

Work with Toxiferine must be conducted in a certified chemical fume hood or a glove box.

The work area should be maintained under negative pressure.

Use of a powder-free handling enclosure is recommended for weighing and aliquoting solid

material to prevent aerosolization.

3.2 Personal Protective Equipment (PPE)

Gloves: Double gloving with nitrile gloves is required. Check for perforations before and

during use.

Eye Protection: Chemical safety goggles and a face shield must be worn.

Lab Coat: A disposable, solid-front, back-tying lab coat is required.

Respiratory Protection: A NIOSH-approved respirator with appropriate cartridges for organic

vapors and particulates should be used, especially when handling the solid form or creating

solutions.

Table 3: Summary of Personal Protective Equipment (PPE) for Handling Toxiferine

Body Part Required PPE Specifications

Hands Double Nitrile Gloves
Powder-free, checked for

integrity

Eyes/Face Safety Goggles & Face Shield ANSI Z87.1 compliant

Body Disposable Lab Coat Solid-front, back-tying

Respiratory NIOSH-approved Respirator With appropriate cartridges

3.3 Experimental Protocols for Safe Handling

3.3.1 Protocol for Weighing Solid Toxiferine
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Don all required PPE as specified in Table 3.

Perform all weighing operations within a certified chemical fume hood or a powder-free

enclosure.

Use a dedicated set of weighing tools (spatula, weighing paper).

Carefully transfer the desired amount of Toxiferine to a tared container.

After weighing, decontaminate all surfaces and tools with a 10% bleach solution, followed by

a 70% ethanol rinse.

Dispose of all contaminated disposables as hazardous waste.

3.3.2 Protocol for Preparing a Toxiferine Stock Solution

Don all required PPE as specified in Table 3.

Conduct the entire procedure within a certified chemical fume hood.

Add the weighed solid Toxiferine to a suitable container.

Slowly add the solvent to the solid, avoiding splashing.

Cap the container securely and mix by gentle inversion or with a magnetic stirrer at a low

speed to prevent aerosol formation.

Clearly label the stock solution with the compound name, concentration, date, and

appropriate hazard warnings.

Emergency Procedures
4.1 In Case of Skin Contact:

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of soap and water for at least 15 minutes.

Seek immediate medical attention.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1239995?utm_src=pdf-body
https://www.benchchem.com/product/b1239995?utm_src=pdf-body
https://www.benchchem.com/product/b1239995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.2 In Case of Eye Contact:

Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open.

Seek immediate medical attention.

4.3 In Case of Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult or has stopped, provide artificial respiration, if trained to do so.

Seek immediate medical attention.

4.4 In Case of Accidental Ingestion:

Do NOT induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention.

4.5 Spill Response:

Evacuate the area immediately.

Alert others and the institutional EHS department.

Do not attempt to clean up the spill unless you are trained and equipped to do so.

For a small spill, if trained, cover with an absorbent material, and then decontaminate the

area with a 10% bleach solution. Collect all cleanup materials in a sealed container for

hazardous waste disposal.

Disposal Procedures
All waste contaminated with Toxiferine must be treated as acutely toxic hazardous waste.
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5.1 Decontamination of Equipment and Surfaces:

All non-disposable equipment and surfaces should be decontaminated with a 10% bleach

solution, followed by a rinse with 70% ethanol.

5.2 Waste Disposal Protocol:

Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing paper, pipette tips)

in a dedicated, clearly labeled, leak-proof hazardous waste container.

Liquid Waste: Collect all contaminated liquid waste in a dedicated, clearly labeled, leak-proof

hazardous waste container. Do not mix with other chemical waste streams unless approved

by your EHS department.

Sharps Waste: All contaminated sharps (e.g., needles, razor blades) must be disposed of in

a designated sharps container for hazardous waste.

Disposal: All Toxiferine waste must be disposed of through a licensed hazardous waste

disposal company. Contact your institution's EHS department to arrange for pickup and

disposal. Do not dispose of Toxiferine down the drain or in the regular trash.[5][6]

Visualization of Safe Handling and Disposal
Workflow
Caption: Workflow for Safe Handling and Disposal of Toxiferine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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